1-(4-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate

• IUPAC Name: [1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] furan-2-carboxylate
• InChI: InChI=1S/C16H14N2O4S/c1-20-11-4-2-6-13-14(11)17-16(23-13)18-8-10(9-18)22-15(19)12-5-3-7-21-12/h2-7,10H,8-9H2,1H3
• InChI Key: RJBILJGSWWDXDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4=CC=CO4
• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzo[d]thiazol-2-yl group, for example, is a bicyclic structure with a benzene ring fused to a thiazole ring. The azetidin-3-yl group is a type of four-membered ring containing nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the methoxy group might undergo reactions typical of ethers, while the azetidin-3-yl group might participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the methoxy group might increase its solubility in organic solvents.

Scientific Research Applications

Synthesis and Biological Activity

One study describes the synthesis of substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, a class of heteroatom-activated beta-lactam antibiotics showing significant activity predominantly against Gram-negative bacteria. This research demonstrates the potential of structurally related compounds in the development of new antibacterial agents (Woulfe & Miller, 1985).

Anticancer and Antiangiogenic Activity

Another study focused on the design, synthesis, in vitro, and in vivo evaluation of novel 3-arylaminobenzofuran derivatives. These compounds were investigated for their antiproliferative activity against cancer cells and inhibition of tubulin polymerization, showcasing their potential as anticancer agents (Romagnoli et al., 2015).

Antimicrobial Activities

The design, synthesis, and antimicrobial activities of some azole derivatives were reported, starting from furan-2-carbohydrazide. This study presents the potential use of these compounds in combating microbial infections, highlighting their significance in pharmaceutical research (Başoğlu et al., 2013).

Insecticidal Activity

A series of 4-(7-methoxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-N-(aryl)thiazol-2-amines was synthesized and evaluated for insecticidal activity against Aphis fabae. The research offers insights into the potential agricultural applications of these compounds as insecticides (Xian, 2011).

Future Directions

The study of complex organic molecules like this one is an active area of research in medicinal chemistry. Future research might focus on synthesizing this compound and studying its biological activity.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit COX-1, an enzyme involved in inflammation .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways due to their diverse biological activities . For example, they can affect the pathways involved in inflammation by inhibiting COX-1 .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific structures .

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of thiazole derivatives .